Cas no 103028-75-7 (1-(4-methylpyridin-2-yl)butan-1-one)

• Product Name: 1-(4-methylpyridin-2-yl)butan-1-one
• CAS No: 103028-75-7
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• MDL: MFCD18897781
• CID: 4568651
• PubChem ID: 21847508
• Update Time: 2025-06-11

1-(4-methylpyridin-2-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methylpyridin-2-yl)butan-1-one
• 1-Butanone, 1-(4-methyl-2-pyridinyl)-
• 1-(4-methylpyridin-2-yl)butan-1-one

• MDL： MFCD18897781
• Inchi： 1S/C10H13NO/c1-3-4-10(12)9-7-8(2)5-6-11-9/h5-7H,3-4H2,1-2H3
• InChI Key： KRIUAQDMAOFNNN-UHFFFAOYSA-N
• SMILES： C(C1=NC=CC(C)=C1)(=O)CCC

Computed Properties

• Exact Mass: 163.099714g/mol
• Monoisotopic Mass: 163.099714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 163.22g/mol
• XLogP3: 2.1
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-methylpyridin-2-yl)butan-1-one

1-(4-Methylpyridin-2-yl)Butan-1-one (CAS No. 103028-75-7): An Overview of Its Structure, Properties, and Applications in Chemical and Pharmaceutical Research

1-(4-Methylpyridin-2-yl)butan-1-one (CAS No. 103028-75-7) is a versatile organic compound that has garnered significant attention in the fields of chemical and pharmaceutical research due to its unique structural and functional properties. This compound, also known as 4-Methylpyridine-2-carbaldehyde butyl ketone, is characterized by its pyridine ring and ketone functional group, which contribute to its diverse reactivity and potential applications.

The molecular formula of 1-(4-methylpyridin-2-yl)butan-1-one is C₁₀H₁₃NO, with a molecular weight of approximately 163.21 g/mol. The compound is a colorless to pale yellow liquid at room temperature and exhibits good solubility in common organic solvents such as ethanol, methanol, and dichloromethane. Its boiling point is around 230°C at standard atmospheric pressure.

In terms of its chemical structure, the pyridine ring in 1-(4-methylpyridin-2-yl)butan-1-one imparts significant aromatic stability and electronic effects, making it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals. The presence of the methyl group at the 4-position of the pyridine ring enhances the compound's lipophilicity, which can be advantageous in designing drugs with improved bioavailability.

The ketone functional group in 1-(4-methylpyridin-2-yl)butan-1-one provides a reactive site for a wide range of chemical transformations, including nucleophilic addition reactions, condensation reactions, and reduction processes. This versatility makes it an attractive starting material for the synthesis of complex molecules with diverse biological activities.

Recent research has highlighted the potential of 1-(4-methylpyridin-2-yl)butan-1-one in various areas of pharmaceutical development. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory properties. A study published in the Journal of Medicinal Chemistry reported that certain derivatives of 1-(4-methylpyridin-2-yl)butan-1-one demonstrated significant inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis.

In addition to its anti-inflammatory potential, 1-(4-methylpyridin-2-yl)butan-1-one has also been explored for its antimicrobial properties. Research conducted at the University of California, Los Angeles (UCLA) found that certain derivatives of this compound exhibited potent antibacterial activity against both Gram-positive and Gram-negative bacteria. This finding opens up new possibilities for the development of novel antibiotics to combat drug-resistant bacterial infections.

The use of 1-(4-methylpyridin-2-yl)butan-1-one in drug discovery is not limited to small molecule therapeutics. It has also been investigated as a building block for the synthesis of more complex molecules, including peptides and peptidomimetics. A study published in the Bioorganic & Medicinal Chemistry Letters described the use of this compound in the synthesis of peptidomimetic inhibitors targeting protein-protein interactions involved in cancer progression.

Beyond its pharmaceutical applications, 1-(4-methylpyridin-2-yl)butan-1-one has found utility in other areas of chemical research. For example, it has been used as a ligand in coordination chemistry to form stable complexes with transition metals. These complexes have potential applications in catalysis and materials science, where they can serve as catalysts for various organic transformations or as precursors for the synthesis of functional materials.

The environmental impact and safety profile of 1-(4-methylpyridin-2-yl)butan-1-one are also important considerations for its industrial use. Studies have shown that this compound is relatively stable under normal storage conditions and does not pose significant environmental hazards when handled properly. However, like many organic compounds, it should be stored away from strong oxidizing agents and sources of heat to prevent decomposition or reaction.

In conclusion, 1-(4-methylpyridin-2-yl)butan-1-one (CAS No. 103028-75-7) is a multifaceted compound with a wide range of applications in chemical and pharmaceutical research. Its unique combination of structural features makes it an attractive intermediate for the synthesis of novel drugs and materials with diverse biological activities. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern scientific endeavors.